[2-Acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] acetate

• IUPAC Name: [2-acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] acetate
• InChI: InChI=1S/C20H26O8/c1-12(21)23-11-15(25-13(2)22)16-17(24-10-14-8-6-5-7-9-14)18-19(26-16)28-20(3,4)27-18/h5-9,15-19H,10-11H2,1-4H3
• InChI Key: CIMPUIMAKYLKBF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(C1C(C2C(O1)OC(O2)(C)C)OCC3=CC=CC=C3)OC(=O)C
• Molecular Formula: C20H26O8
• DSSTOX Substance ID: DTXSID50290151
• Molecular Weight: 394.4 g/mol
• CAS RN: 18006-25-2, 21241-10-1

Description

[2-Acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] acetate, also known as [2-Acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] acetate, is a useful research compound. Its molecular formula is C₂₀H₂₆O₈ and its molecular weight is 394.4 g/mol. The purity is usually 95%.
The exact mass of the compound [2-Acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] acetate is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 67057. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality [2-Acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [2-Acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Polymerization

• Research conducted by Ninagawa, A., Matsuda, H., & Matsuda, S. (1974, 1975) focuses on the synthesis of dimeric and trimeric 2-(p-tolyloxy)ethyl acetate-formaldehyde polymer model compounds, which are related to the compound . These studies highlight the potential of similar compounds in the development of polymer models, a key area in material science (Ninagawa, A., Matsuda, H., & Matsuda, S., 1974), (Ninagawa, A., Matsuda, H., & Matsuda, S., 1975).

Chemoenzymatic Synthesis

• The chemoenzymatic synthesis involving similar structures was studied by Ramesh, P., Anjibabu, R., & Reddy, Y. N. (2017). They explored the synthesis of HMG-CoA reductase inhibitors, highlighting the compound's relevance in medical chemistry (Ramesh, P., Anjibabu, R., & Reddy, Y. N., 2017).

Intermolecular Cyclization Reactions

• Ouyang, J., Nishino, H., & Kurosawa, K. (1997) examined the intermolecular cyclization reactions of alkenes and active methylene compounds, including related compounds. This work offers insight into the chemical behavior of the target compound under specific conditions (Ouyang, J., Nishino, H., & Kurosawa, K., 1997).

Glycosidation Studies

• Gómez-Sánchez, A., Martin, M., & Pascual, C. (1986) researched the synthesis and glycosidation of 1-deoxy-1-[(2,2-diacylvinyl)amino]-d-fructoses, demonstrating the compound's potential in carbohydrate chemistry (Gómez-Sánchez, A., Martin, M., & Pascual, C., 1986).

Pyrrole Dicarboxylate Synthesis

• Yavari, I., Nasiri, F., & Djahaniani, H. (2005) explored the synthesis of pyrrole dicarboxylates, which could be related to the target compound in terms of their chemical structure and synthesis pathway (Yavari, I., Nasiri, F., & Djahaniani, H., 2005).

Marine Fungal Compounds

• Zhang, Q., Tian, L., & Zhou, L. (2009) isolated compounds from the marine fungus Nigrospora sphaerica, including structures related to the target compound, indicating its potential in marine bioprospecting (Zhang, Q., Tian, L., & Zhou, L., 2009).